Cas no 346-01-0 (4,4,4-trifluoro-2-methyl-1-(thiophen-2-yl)butane-1,3-dione)

• Product name: 4,4,4-trifluoro-2-methyl-1-(thiophen-2-yl)butane-1,3-dione
• CAS No: 346-01-0
• MF: C₉H₇O₂F₃S
• MW: 236.21088
• CID: 1469288
• PubChem ID: 255119

4,4,4-trifluoro-2-methyl-1-(thiophen-2-yl)butane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 4,4,4-trifluoro-2-methyl-1-thiophen-2-ylbutane-1,3-dione
• NSC80370
• 4,4,4-Trifluoro-2-methyl-1-thiophen-2-yl-butane-1,3-dione
• 4,4,4-Trifluor-2-methyl-1-[2]thienyl-butan-1,3-dion
• 2-methyl-4,4,4-trifluoro-1-(2-thienyl)butane-1,3-dione
• 4,4,4-trifluoro-2-methyl-1-[2]thienyl-butane-1,3-dione
• AR-1F7529
• 4,4,4-trifluoro-2-methyl-1-(thiophen-2-yl)butane-1,3-dione
• AC1L5RPQ
• AC1Q5G62
• CHEMBL1089652
• SureCN3249145
• CTK4H2694
• NSC80370; 4,4,4-Trifluoro-2-methyl-1-thiophen-2-yl-butane-1,3-dione; 4,4,4-Trifluor-2-methyl-1-[2]thienyl-butan-1,3-dion; 2-methyl-4,4,4-trifluoro-1-(2-thienyl)butane-1,3-dione; 4,4,4-trifluoro-2-methyl-1-[2]thienyl-butane-1,3-dione; AR-1F7529; 4,4,4-trifluoro-2-methyl-1-(thiophen-2-yl)butane-1,3-dione; AC1L5RPQ; AC1Q5G62; CHEMBL1089652; SureCN3249145; CTK4H2694;
• AKOS010590541
• DTXSID80292108
• 346-01-0
• DS-014601
• SCHEMBL3249145
• NSC-80370
• LNFZYORXYAGXJK-UHFFFAOYSA-N
• EN300-1126474

• Inchi： InChI=1S/C9H7F3O2S/c1-5(8(14)9(10,11)12)7(13)6-3-2-4-15-6/h2-5H,1H3
• InChI Key： LNFZYORXYAGXJK-UHFFFAOYSA-N
• SMILES： CC(C(=O)C1=CC=CS1)C(=O)C(F)(F)F

Computed Properties

• Exact Mass: 236.01191
• Monoisotopic Mass: 236.012
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 62.4Ų

Experimental Properties

• Density: 1.358
• Boiling Point: 277.3°C at 760 mmHg
• Flash Point: 121.5°C
• Refractive Index: 1.475
• PSA: 34.14
• LogP: 2.69830